![molecular formula C16H18N2O B5603450 N-[2-(2-methylpyridin-4-yl)benzyl]propanamide](/img/structure/B5603450.png)
N-[2-(2-methylpyridin-4-yl)benzyl]propanamide
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Overview
Description
The compound "N-[2-(2-methylpyridin-4-yl)benzyl]propanamide" is an organic molecule that may be involved in various chemical reactions and possess distinct physical and chemical properties. This analysis will cover its synthesis, molecular structure, chemical reactions, and properties, focusing solely on scientific research aspects and excluding any application in drug use, dosage, side effects, or abbreviations for chemical names.
Synthesis Analysis
The synthesis of similar compounds typically involves reactions between specific amines and acids or acid derivatives to form amide bonds. For example, compounds like N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide have been prepared in high yield through reactions between corresponding amines and flurbiprofen derivatives, indicating a method that might be applicable for synthesizing "this compound" as well (Manolov, Ivanov, & Bojilov, 2021).
Molecular Structure Analysis
Molecular structure analysis involves determining the spatial arrangement of atoms within a molecule. Techniques such as X-ray crystallography and NMR spectroscopy are commonly used for this purpose. For instance, compounds with complex molecular structures have been characterized using these techniques, providing insights into their three-dimensional conformation and intra-molecular interactions (Mohamed-Ezzat, Kariuki, & Azzam, 2023).
Chemical Reactions and Properties
Chemical reactions involving similar compounds often include nucleophilic substitution, condensation, and amidation reactions. These reactions can lead to the formation of a wide range of derivatives with varying physical and chemical properties. For instance, the synthesis of diverse derivatives through reactions involving different amines and acids highlights the reactivity and versatility of the amide bond formation process (Harutyunyan, Panosyan, Chishmarityan, Tamazyan, & Ayvazyan, 2015).
Physical Properties Analysis
The physical properties of such compounds, including melting point, boiling point, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. For example, the melting point and solubility in various solvents can influence the compound's application in chemical synthesis and formulation (Adam, Fatihah, Ameram, Subramaniam, & Mubarrakh, 2016).
properties
IUPAC Name |
N-[[2-(2-methylpyridin-4-yl)phenyl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-3-16(19)18-11-14-6-4-5-7-15(14)13-8-9-17-12(2)10-13/h4-10H,3,11H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMHNRDYLIFYINV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCC1=CC=CC=C1C2=CC(=NC=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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